N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]-N,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)-2-oxoethyl]-N,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H25N3O3S/c1-4-18-9-11-19(12-10-18)16(20)13-17(3)23(21,22)15-7-5-14(2)6-8-15/h5-8H,4,9-13H2,1-3H3
• InChI Key: ISPPISBCMGCOLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide compounds, including those with piperazine heterocycles, involves specific chemical pathways that enable the formation of the desired complex molecules. Xiao et al. (2022) describe the synthesis of related benzenesulfonamide compounds, providing a foundational approach to understanding the synthesis mechanisms that could apply to our compound of interest (Xiao et al., 2022).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives is characterized using techniques like density functional theory (DFT) and X-ray single crystal diffraction. Xiao et al. (2022) performed DFT optimization and X-ray crystallography on similar molecules, providing insights into the intermolecular interactions and molecular electrostatic potential, which are crucial for understanding the chemical behavior of these compounds (Xiao et al., 2022).

Chemical Reactions and Properties

Benzenesulfonamide compounds participate in various chemical reactions, attributing to their functional groups. The synthesis and reaction mechanisms, as studied by Watanabe et al. (1969), involve ortho-lithiation, condensation with electrophilic compounds, and subsequent transformations into carbinols, imines, amides, and acids (Watanabe et al., 1969).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are determined through empirical studies. For instance, the crystal structure and physical form can be elucidated through X-ray diffraction studies, as done by Li and Su (2007) for a related piperazine-1,4-diium compound (Li & Su, 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and hydrogen bonding patterns, are integral to understanding the compound's interactions and potential biological activities. The study by Li and Su (2007) provides insights into the hydrogen bonding patterns and stability of related compounds through crystallography, which can be extrapolated to understand the chemical properties of our compound of interest (Li & Su, 2007).